tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate

• IUPAC Name: tert-butyl 2-[2-(4-methylphenoxy)ethylcarbamothioylsulfanyl]acetate
• InChI: InChI=1S/C16H23NO3S2/c1-12-5-7-13(8-6-12)19-10-9-17-15(21)22-11-14(18)20-16(2,3)4/h5-8H,9-11H2,1-4H3,(H,17,21)
• InChI Key: YBFUREYIPPTSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCNC(=S)SCC(=O)OC(C)(C)C
• Molecular Formula: C16H23NO3S2
• Molecular Weight: 341.5 g/mol

Description

Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate is not fully understood. However, studies have shown that it has an inhibitory effect on the growth of cancer cells. It is believed to work by disrupting the cell cycle and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has shown various biochemical and physiological effects. It has been shown to have an inhibitory effect on the growth of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties. Moreover, it has been shown to have a protective effect on the liver and kidney.

Advantages and Limitations for Lab Experiments

One of the advantages of using tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate in lab experiments is its high purity and quality. It is also readily available and cost-effective. However, one of the limitations is that its mechanism of action is not fully understood, which limits its potential applications.

Future Directions

Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate has shown promising results in various studies. Future research can focus on understanding its mechanism of action and exploring its potential applications in different fields. Moreover, future studies can focus on the development of new synthesis methods and improving its efficacy and safety profile.

Scientific Research Applications

Tert-butyl [({[2-(4-methylphenoxy)ethyl]amino}carbonothioyl)thio]acetate has shown potential applications in various scientific research fields. It has been used as a reagent in the synthesis of different compounds. It has also been used as a potential therapeutic agent for the treatment of cancer and other diseases.